Cas no 2363789-64-2 (methyl 5-bromopyrimidine-2-carboxylate-4,6-d2)

• Product Name: methyl 5-bromopyrimidine-2-carboxylate-4,6-d2
• CAS No: 2363789-64-2
• MF: C₆H₅BrN₂O₂
• MW: 219.032423734665
• CID: 6824791
• PubChem ID: 172402994
• Update Time: 2025-04-03

methyl 5-bromopyrimidine-2-carboxylate-4,6-d2 Chemical and Physical Properties

Names and Identifiers

• CS-22876
• 2363789-64-2
• methyl 5-bromopyrimidine-2-carboxylate-4,6-d2

• Inchi： 1S/C6H5BrN2O2/c1-11-6(10)5-8-2-4(7)3-9-5/h2-3H,1H3/i2D,3D
• InChI Key： XILAKTMDKMVJQV-PBNXXWCMSA-N
• SMILES： BrC1C([2H])=NC(C(=O)OC)=NC=1[2H]

Computed Properties

• Exact Mass: 217.96599Da
• Monoisotopic Mass: 217.96599Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.1Ų